Cas no 14919-17-6 (Benzene-1,2,4,5-d4)

Benzene-1,2,4,5-d4 Properties

Names and Identifiers

• Benzene-1,2,4,5-d₄
• < 1,2,4,5-2H(4)> Benzol
• 1,2,4,5-tetradeuterio-benzene
• 1,2,4,5-Tetradeuterio-benzol
• 1,2,4,5-tetradeuterobenzene
• AGN-PC-001GWB
• benzene.1,2,4,5-d4
• benzene-1,2,4,5-d5
• CTK9A4314
• n-Tetradecanvinylaether
• tetradecyloxy-ethene
• tetradecyl-vinyl ether
• Tetradecyl-vinyl-aether
• Tetradeuteriobenzol
• vinyl tetradecyl ether
• BENZENE-1 2 3 5-D4
• Benzene-d4-2
• D98240
• AKOS015910603
• 14919-17-6
• Benzene-d4-3
• Benzene-1,2,4,5-d4
• 14941-52-7
• +Expand

• InChIKey： UHOVQNZJYSORNB-NMRLXUNGSA-N
• Inchi： InChI=1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1D,2D,5D,6D
• SMILES： [2H]C1=CC([2H])=C([2H])C=C1[2H]

Computed Properties

• Exact Mass: 86.09714
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 82.0720571752g/mol
• Heavy Atom Count: 6
• Complexity: 15.5
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0